![molecular formula C14H18BrNO B253428 N-(3-bromophenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide](/img/structure/B253428.png)
N-(3-bromophenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromophenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide, commonly known as Br-CPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a cyclopropane derivative that has been synthesized using various methods and has shown promising results in various applications.
Mechanism of Action
The mechanism of action of Br-CPA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain compounds, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
Br-CPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain compounds. Additionally, it has been shown to have anti-inflammatory and analgesic effects, as well as potential for use in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Br-CPA is its unique properties, which make it useful in a variety of scientific research applications. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many future directions for the study of Br-CPA. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of Br-CPA and its potential use in the treatment of cancer and other diseases. Finally, there is potential for the development of new compounds based on the structure of Br-CPA, which could have even greater potential for use in scientific research.
Synthesis Methods
The synthesis of Br-CPA can be achieved through various methods, including the reaction of cyclopropane with 3-bromobenzoyl chloride, followed by the reaction with N,N-dimethylformamide dimethyl acetal. Another method involves the reaction of 3-bromobenzoyl chloride with cyclopropane, followed by the reaction with tert-butylamine.
Scientific Research Applications
Br-CPA has been widely used in scientific research due to its unique properties. It has been studied for its potential use as a ligand in asymmetric catalysis, as well as its use in the synthesis of chiral compounds. Additionally, it has been studied for its potential use in the treatment of cancer and other diseases.
properties
Molecular Formula |
C14H18BrNO |
---|---|
Molecular Weight |
296.2 g/mol |
IUPAC Name |
N-(3-bromophenyl)-2,2,3,3-tetramethylcyclopropane-1-carboxamide |
InChI |
InChI=1S/C14H18BrNO/c1-13(2)11(14(13,3)4)12(17)16-10-7-5-6-9(15)8-10/h5-8,11H,1-4H3,(H,16,17) |
InChI Key |
GQRFMGNLFGCKAB-UHFFFAOYSA-N |
SMILES |
CC1(C(C1(C)C)C(=O)NC2=CC(=CC=C2)Br)C |
Canonical SMILES |
CC1(C(C1(C)C)C(=O)NC2=CC(=CC=C2)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.